Cas no 67059-49-8 (1,1-Diethoxy-2,5-dihydro-1H-silole)

• Product Name: 1,1-Diethoxy-2,5-dihydro-1H-silole
• CAS No: 67059-49-8
• MF: C₈H₁₆O₂Si
• MW: 172.296943664551
• MDL: MFCD00156458
• CID: 514730
• PubChem ID: 144205
• Update Time: 2025-07-17

1,1-Diethoxy-2,5-dihydro-1H-silole Chemical and Physical Properties

Names and Identifiers

• 1,1-Diethoxy-2,5-dihydro-1H-silole
• 1,1-Diethoxy-1-silacyclo-3-pentene
• 1,1-DIETHOXY-1-SILACYCLOPENT-3-ENE
• 1,1-DIETHOXY-1-SILACYCLOPENT-3-ENE, tech-95
• 1,1-diethoxy-2,5-dihydrosilole
• 1,1-Diethoxy-1-sila-3-cyclopentene
• 1,1-Diethoxy-1-silacylopent-3-ene
• 1,1-diethoxysila-3-cyclopentene
• 1,1-Diethoxysilacyclopent-3-en
• 1,1-diethoxysilacyclopent-3-ene
• AKOS006342990
• DTXSID90217382
• FS-6270
• 1,1-Diethoxy-2,5-dihydro-1H-silole #
• MFCD00156458
• SCHEMBL335704
• FT-0703947
• 67059-49-8
• ZEXYGAKMGFQRNC-UHFFFAOYSA-N
• DTXCID90139873

• MDL： MFCD00156458
• Inchi： 1S/C8H16O2Si/c1-3-9-11(10-4-2)7-5-6-8-11/h5-6H,3-4,7-8H2,1-2H3
• InChI Key： ZEXYGAKMGFQRNC-UHFFFAOYSA-N
• SMILES： [Si]1(CC=CC1)(OCC)OCC

Computed Properties

• Exact Mass: 172.09200
• Monoisotopic Mass: 172.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.951
• Melting Point: <0°C
• Boiling Point: 168 °C
• Flash Point: 29°C
• Refractive Index: 1.4370
• PSA: 18.46000
• LogP: 2.07140

1,1-Diethoxy-2,5-dihydro-1H-silole Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36
• Risk Phrases：R10
• TSCA：No

Additional information on 1,1-Diethoxy-2,5-dihydro-1H-silole

Comprehensive Overview of 1,1-Diethoxy-2,5-dihydro-1H-silole (CAS No. 67059-49-8)

1,1-Diethoxy-2,5-dihydro-1H-silole (CAS No. 67059-49-8) is a specialized organosilicon compound that has garnered significant attention in advanced material science and organic synthesis. Its unique molecular structure, featuring a silole ring with diethoxy substituents, makes it a versatile intermediate for applications ranging from optoelectronics to catalysis. Researchers and industries are increasingly exploring its potential due to its compatibility with modern green chemistry principles and its role in sustainable material development.

The compound's silole-based framework is particularly noteworthy for its electronic properties, which are pivotal in designing organic light-emitting diodes (OLEDs) and photovoltaic materials. With the global push toward renewable energy and energy-efficient technologies, 1,1-Diethoxy-2,5-dihydro-1H-silole is often discussed in contexts like next-generation solar cells and flexible electronics. Its ability to modulate electron transport and luminescence efficiency aligns with current trends in smart materials and nanotechnology.

In synthetic chemistry, this compound serves as a precursor for silicon-containing heterocycles, which are critical in pharmaceutical and agrochemical research. Its stability under mild conditions and reactivity with various electrophiles make it a favorite among chemists working on cascade reactions or cross-coupling methodologies. Recent publications highlight its utility in click chemistry and metal-organic frameworks (MOFs), addressing common search queries like "silole derivatives in drug discovery" or "organosilicon catalysts."

From an industrial perspective, CAS No. 67059-49-8 is valued for its scalability and low environmental footprint. Manufacturers emphasize its role in high-performance coatings and adhesives, where its thermal stability and moisture resistance are leveraged. These attributes resonate with eco-conscious consumers searching for non-toxic alternatives in packaging or construction materials.

Safety and handling of 1,1-Diethoxy-2,5-dihydro-1H-silole adhere to standard laboratory protocols, though it is not classified as hazardous under major regulatory frameworks. This aspect is frequently queried in forums, alongside its commercial availability and storage conditions. Analytical techniques such as NMR spectroscopy and GC-MS are commonly employed for purity verification, reflecting the compound's importance in quality-critical applications.

In summary, 1,1-Diethoxy-2,5-dihydro-1H-silole bridges cutting-edge research and industrial innovation. Its multifaceted applications—from optoelectronic devices to bioconjugation—ensure its relevance in a rapidly evolving scientific landscape. As demand grows for functionalized siloles and eco-friendly syntheses, this compound is poised to remain a focal point in both academic and commercial spheres.